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Abstract

This technical guide provides an in-depth exploration of N-Cyclohexyl-3-aminopropanesulfonic
acid (CAPS), a versatile zwitterionic buffer crucial for a multitude of applications in biochemical
and molecular biology research. With a focus on practical utility for researchers, scientists, and
drug development professionals, this document elucidates the core physicochemical properties
of CAPS, its mechanism of action as a buffering agent, and its principal applications. Detailed,
field-proven protocols for the preparation and use of CAPS buffer in Western blotting and
protein sequencing are provided, underscored by an emphasis on scientific integrity and
experimental reproducibility. This guide aims to be an authoritative resource, bridging
theoretical knowledge with practical application to empower researchers in their experimental
design and execution.

Introduction: The Critical Role of Buffering in
Biological Systems

Precise pH control is a cornerstone of successful biochemical experimentation. Biological
molecules, particularly proteins and nucleic acids, possess ionizable groups, and their structure
and function are exquisitely sensitive to fluctuations in hydrogen ion concentration. The use of
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buffering agents is therefore indispensable for maintaining a stable pH environment, thereby
ensuring the integrity and activity of macromolecules and the validity of experimental outcomes.

N-Cyclohexyl-3-aminopropanesulfonic acid, commonly known as CAPS, has emerged as a
vital tool in the biochemist's arsenal. While not one of the original "Good's buffers," it shares
their desirable characteristics: high water solubility, minimal interference with biological
processes, and a pKa that makes it particularly suitable for maintaining alkaline conditions.[1]
This guide will delve into the specific attributes that make CAPS an optimal choice for a range
of specialized applications.

Physicochemical Properties of N-Cyclohexyl-3-
aminopropanesulfonic Acid

CAPS is a white crystalline powder with the chemical formula COH19NO3S.[2][3][4] Its
zwitterionic nature, conferred by the presence of both a sulfonic acid group and a secondary
amine, is central to its buffering capacity.[4] A summary of its key quantitative properties is
presented in Table 1.

Table 1: Core Physicochemical Properties of CAPS

Property Value Source(s)
Molecular Weight 221.32 g/mol (1121141511611 71
pKa (at 25°C) 10.4 [11[5][8]
Effective Buffering pH Range 9.7-111 [4151e1181
Appearance White crystalline powder [2][4][9][10]
Solubility in Water ~9 g/100 mL (20°C) [1]

Melting Point >300 °C [1][11]

The high pKa of CAPS is a direct consequence of its molecular structure. The cyclohexyl
group, being electron-donating, increases the basicity of the adjacent amine group, thereby
elevating its pKa. This positions CAPS as an ideal buffer for experimental systems that require
a stable, alkaline pH, a condition where many other common biological buffers are ineffective.
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Below is a diagram illustrating the chemical structure of N-Cyclohexyl-3-aminopropanesulfonic
acid.

Preparation of 1X CAPS Transfer Buffer
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Caption: Workflow for preparing 1X CAPS transfer buffer from a 10X stock.

Safety and Handling

CAPS may cause skin, eye, and respiratory irritation. [12][13]It is essential to handle this
chemical in a well-ventilated area, wearing appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat. [12][13][14]In case of contact, rinse the
affected area thoroughly with water. [13][14]For detailed safety information, always consult the
Safety Data Sheet (SDS) provided by the manufacturer. [12][13][14]

Conclusion

N-Cyclohexyl-3-aminopropanesulfonic acid is a high-pKa, zwitterionic buffer that offers
significant advantages for a range of biochemical applications, most notably in Western blotting
and protein sequencing. Its ability to maintain a stable alkaline pH with minimal interference in
biological systems makes it an invaluable tool for researchers. By understanding the
physicochemical principles that govern its function and by adhering to robust, well-reasoned
protocols, scientists can effectively leverage the power of CAPS to achieve reliable and
reproducible experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Cyclohexyl-3-aminopropanesulfonic Acid (CAPS): A
Comprehensive Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15548132#molecular-weight-of-n-
cyclohexyl-3-aminopropanesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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